Cas no 53314-66-2 (2-Methyl-1,2-oxaphospholene-2-oxide)

• Product Name: 2-Methyl-1,2-oxaphospholene-2-oxide
• CAS No: 53314-66-2
• MF: C₄H₉O₂P
• MW: 120.086822271347
• CID: 1582450
• PubChem ID: 104467
• Update Time: 2025-04-21

2-Methyl-1,2-oxaphospholene-2-oxide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,2-oxaphospholane 2-oxide
• (2S)-2-methyl-1,2-oxaphospholane 2-oxide
• (2R)-2-methyl-1,2-oxaphospholane 2-oxide
• 2-METHYL-1,2-OXAPHOSPHOLENE-2-OXIDE
• 2-Methyl-2-oxo-1,2-oxaphospholan
• NS00059827
• 2-methyl-1,2lambda5-oxaphospholane 2-oxide
• 2-methyl-2-oxo-1,2-oxa-phospholane
• 53314-66-2
• SCHEMBL10765750
• DTXSID60967923
• EINECS 258-474-1
• 2-Methyl-1,2lambda~5~-oxaphospholan-2-one
• 2-METHYL-1,2??-OXAPHOSPHOLAN-2-ONE
• 2-Methyl-1,2-oxaphospholene-2-oxide

• Inchi： 1S/C4H9O2P/c1-7(5)4-2-3-6-7/h2-4H2,1H3
• InChI Key： OSNNATVBPNXCAF-UHFFFAOYSA-N
• SMILES： P1(C)(CCCO1)=O

Computed Properties

• Exact Mass: 120.03407
• Monoisotopic Mass: 120.03401652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxaphospholanes